Cas no 412312-12-0 (3,4-Diamino-dibenzothiophene)
3,4-Diamino-dibenzothiophene structure
Product Name:3,4-Diamino-dibenzothiophene
CAS No:412312-12-0
MF:C12H10N2S
MW:214.286201000214
CID:2122761
Update Time:2023-08-04
3,4-Diamino-dibenzothiophene Chemical and Physical Properties
Names and Identifiers
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- 3,4-Dibenzothiophenediamine
- 3,4-diamino-dibenzothiophene
- 3,4-Diamino-dibenzothiophene
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- Inchi: 1S/C12H10N2S/c13-9-6-5-8-7-3-1-2-4-10(7)15-12(8)11(9)14/h1-6H,13-14H2
- InChI Key: GUVBENASYDZETK-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C2C=CC(=C(C1=2)N)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 246
- Topological Polar Surface Area: 80.3
3,4-Diamino-dibenzothiophene Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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